Trichloro(1,1,1,2,3,3-hexafluoropropan-2-yl)silane

• CAS No.: 60002-07-5
• Molecular Formula: C3HCl3F6Si
• Molecular Weight: 285.47 g/mol
• IUPAC Name: trichloro(1,1,1,2,3,3-hexafluoropropan-2-yl)silane
• InChI: InChI=1S/C3HCl3F6Si/c4-13(5,6)2(9,1(7)8)3(10,11)12/h1H
• InChI Key: DDLYECKBKLWCJH-UHFFFAOYSA-N
• Canonical SMILES: C(C(C(F)(F)F)(F)[Si](Cl)(Cl)Cl)(F)F

Description

Trichloro(1,1,1,2,3,3-hexafluoropropan-2-yl)silane is a chemical compound with the molecular formula C₃HCl₃F₆Si and a molecular weight of 285.475 g/mol . This compound is known for its unique structure, which includes both chlorinated and fluorinated groups attached to a silicon atom. It is used in various industrial and research applications due to its reactivity and stability.

Preparation Methods

Synthetic Routes and Reaction Conditions

Trichloro(1,1,1,2,3,3-hexafluoropropan-2-yl)silane can be synthesized through the reaction of hexafluoropropylene oxide with trichlorosilane under controlled conditions . The reaction typically requires a catalyst and is conducted at elevated temperatures to ensure complete conversion.

Industrial Production Methods

In industrial settings, the production of this compound involves large-scale reactors where the reactants are continuously fed, and the product is continuously removed. This method ensures high yield and purity of the compound .

Chemical Reactions Analysis

Types of Reactions

Trichloro(1,1,1,2,3,3-hexafluoropropan-2-yl)silane undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atoms can be substituted with other nucleophiles such as alcohols or amines.

Hydrolysis: In the presence of water, it hydrolyzes to form silanols and hydrochloric acid.

Common Reagents and Conditions

Alcohols and Amines: Used in substitution reactions to replace chlorine atoms.

Water: Used in hydrolysis reactions.

Major Products Formed

Silanols: Formed during hydrolysis.

Substituted Silanes: Formed during substitution reactions.

Scientific Research Applications

Trichloro(1,1,1,2,3,3-hexafluoropropan-2-yl)silane is used in various scientific research applications, including:

Chemistry: As a reagent in the synthesis of other organosilicon compounds.

Biology: Used in the modification of biomolecules for research purposes.

Medicine: Investigated for potential use in drug delivery systems.

Industry: Used in the production of specialty coatings and materials.

Mechanism of Action

The mechanism of action of trichloro(1,1,1,2,3,3-hexafluoropropan-2-yl)silane involves its reactivity with nucleophiles. The chlorine atoms are highly reactive and can be easily replaced by other nucleophiles, leading to the formation of various substituted products . The fluorinated groups provide stability and resistance to degradation .

Comparison with Similar Compounds

Similar Compounds

• Trichloro(3,3,3-trifluoropropyl)silane
• Tris[(1,1,1,3,3,3-hexafluoropropan-2-yl)oxy]silane

Uniqueness

Trichloro(1,1,1,2,3,3-hexafluoropropan-2-yl)silane is unique due to its combination of chlorinated and fluorinated groups, which provide both reactivity and stability. This makes it suitable for a wide range of applications that require these properties .